Cas no 176032-26-1 (Benzoic acid, 3-(benzoylamino)-, ethyl ester)

• Product name: Benzoic acid, 3-(benzoylamino)-, ethyl ester
• CAS No: 176032-26-1
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 1368447

Benzoic acid, 3-(benzoylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(benzoylamino)-, ethyl ester
• ethyl 3-(benzoylamino)benzoate
• ethyl 3-[(phenylcarbonyl)amino]benzoate

• Inchi： 1S/C16H15NO3/c1-2-20-16(19)13-9-6-10-14(11-13)17-15(18)12-7-4-3-5-8-12/h3-11H,2H2,1H3,(H,17,18)
• InChI Key： QFGADEFQZDZMMK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC(=O)C2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 269.10525

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 340.3±25.0 °C(Predicted)
• PSA: 55.4
• pka: 13.11±0.70(Predicted)